Cas no 1519873-29-0 (1-(Oxepan-4-yl)ethan-1-amine)

• Product Name: 1-(Oxepan-4-yl)ethan-1-amine
• CAS No: 1519873-29-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD21775602
• CID: 5617561
• PubChem ID: 66436771
• Update Time: 2025-05-19

1-(Oxepan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1519873-29-0
• 1-(oxepan-4-yl)ethan-1-amine
• EN300-2957635
• CS-0275666
• AKOS015781967
• 1-(Oxepan-4-yl)ethan-1-amine

• MDL： MFCD21775602
• Inchi： 1S/C8H17NO/c1-7(9)8-3-2-5-10-6-4-8/h7-8H,2-6,9H2,1H3
• InChI Key： ZDLZHRQFHDCKEO-UHFFFAOYSA-N
• SMILES： O1CCCC(C(C)N)CC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(Oxepan-4-yl)ethan-1-amine

Introduction to 1-(Oxepan-4-yl)ethan-1-amine (CAS No: 1519873-29-0)

1-(Oxepan-4-yl)ethan-1-amine, also known by its CAS number 1519873-29, is a chemical compound that has garnered attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound, which belongs to the class of amines, is characterized by its oxepane ring structure, which is a seven-membered cyclic ether with an amine substituent. The presence of this oxepane ring imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers exploring novel chemical frameworks.

The synthesis of 1-(Oxepan-4-yl)ethan-amine involves advanced organic synthesis techniques, including ring-opening reactions and subsequent amine functionalization. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, ensuring that the compound can be produced efficiently for various applications. Researchers have also explored the stereochemistry of this compound, revealing that the configuration of the oxepane ring plays a critical role in determining its reactivity and biological activity.

In terms of applications, 1-(Oxepan-4-yl)ethan-amine has shown promise in drug discovery efforts. Its unique structure allows it to act as a potential lead compound for developing new pharmaceutical agents targeting specific biological pathways. For instance, recent studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Beyond pharmacology, CAS 1519873-29-0 has also been investigated for its role in materials science. The oxepane ring's flexibility and reactivity make it a valuable building block for constructing advanced polymers and materials with tailored properties. Researchers have explored its use as a monomer in polymer synthesis, where it contributes to the formation of materials with enhanced mechanical strength and thermal stability.

The study of 1-(Oxepan-<4-yl)ethan-amine's interaction with biological systems has been another area of active research. Recent findings suggest that this compound may exhibit selective binding to certain proteins or receptors, making it a candidate for further exploration in drug design. Additionally, its ability to form stable complexes with metal ions has opened avenues for its application in coordination chemistry and catalysis.

In conclusion, CAS 1519873-29-0, or 1-(Oxepan-4-yl)ethanamime, represents a versatile chemical entity with diverse potential applications across multiple disciplines. As research continues to uncover its properties and functionalities, this compound is poised to contribute significantly to advancements in both scientific research and industrial applications.